Hexapentacontane (CAS 7719-82-6) is a highly pure, monodisperse ultra-long-chain n-alkane (C56H114) characterized by a precise melting point of 95.1 °C and a high vaporization enthalpy of 157.8 kJ/mol [1]. Unlike commercial paraffin waxes or low-molecular-weight polyethylene mixtures, which consist of broad homologous series, hexapentacontane provides a singular, well-defined molecular weight of 787.50 g/mol [2]. This exact structural uniformity makes it a critical procurement choice for high-temperature gas chromatography (HTGC) standards, baseline modeling of polyethylene chain-folding, and as an extremely low-volatility organic compound (ELVOC) proxy in multiphase kinetic studies [3].
Defined Kováts index anchor for high-temperature GC calibration
Even-chain paraffin with distinct solid-solid phase transition for thermal studies
Upper-molecular-weight alkane maintaining accessible purity for geochemical and PCM research
Substituting pure hexapentacontane with generic polyethylene oligomers (such as Polywax 655 or 1000) or standard paraffin waxes introduces severe polydispersity, meaning the material contains a continuous distribution of carbon chain lengths ranging from C40 through C60+ [1]. In high-temperature gas chromatography (HTGC), this polydispersity prevents the assignment of discrete retention time calibration points necessary for the simulated distillation of heavy crude oils [2]. In polymer science, mixed-chain waxes exhibit broad, overlapping melting transitions that obscure the fundamental chain-folding thermodynamics required to model high-density polyethylene (HDPE) crystallization [3]. Furthermore, utilizing shorter alkanes (e.g., C30–C40) fails to replicate the ultra-low volatility and specific solid-state phase behaviors characteristic of true high-molecular-weight polyolefin segments [4].
Vaporization enthalpy systematically shifts with chain length; a two-carbon change alters thermodynamic baselines used in vapor-liquid equilibrium models.
Kováts retention index anchor moves by two carbon units, breaking calibration linearity and compromising compound identification in regulated analyses.
Phase-change temperature shifts by one grade increment (~2 °C), altering the operational window and system efficiency in PCM applications.
In the calibration of HTGC systems for heavy petroleum fractions, exact thermodynamic values are required to map retention times to boiling points. Hexapentacontane provides a precise vaporization enthalpy of 157.8 kJ/mol at 298.15 K [1]. This offers a distinct, quantifiable thermal step compared to its immediate even-carbon homologs, such as tetrapentacontane (C54, 153.0 kJ/mol) and octapentacontane (C58, 162.4 kJ/mol) [2]. This discrete ~4.6 to 4.8 kJ/mol separation per two-carbon addition allows analytical chemists to construct highly accurate stepladder correlations for simulated distillation [1].
| Evidence Dimension | Enthalpy of vaporization (ΔHvap) at 298.15 K |
| Target Compound Data | 157.8 kJ/mol (Hexapentacontane, C56) |
| Comparator Or Baseline | Tetrapentacontane (C54) at 153.0 kJ/mol and Octapentacontane (C58) at 162.4 kJ/mol |
| Quantified Difference | ~4.8 kJ/mol distinct thermodynamic separation between adjacent even-carbon homologs. |
| Conditions | Correlation-gas chromatography (C-GC) at standard reference temperature (298.15 K). |
Procuring the exact C56 homolog enables the construction of high-resolution calibration curves for heavy oil analysis, which is impossible using blended waxes.
To accurately model the crystalline domains of high-density polyethylene (HDPE) and develop chemically recyclable polyolefins, researchers require building blocks with singular phase transitions. Pure hexapentacontane exhibits a sharp, unambiguous melting point at 95.1 °C [1]. In contrast, baseline polyethylene oligomer mixtures (like Polywax 1000) melt over a broad temperature range due to the colligative effects of mixed chain lengths [2]. The exact chain length of C56 is sufficient to induce specific chain-folding regimes analogous to HDPE, making it an ideal monodisperse proxy for inclusion crystallization modeling [2].
| Evidence Dimension | Melting transition profile |
| Target Compound Data | Sharp, singular melting point at 95.1 °C |
| Comparator Or Baseline | Polyethylene oligomer mixtures (e.g., Polywax 1000) exhibiting broad, multi-peak melting ranges. |
| Quantified Difference | Transition from a broad, continuous melting range (polydisperse) to a single, discrete transition temperature (monodisperse). |
| Conditions | Differential scanning calorimetry (DSC) of precision oligomeric building blocks. |
Utilizing a monodisperse C56 standard allows polymer chemists to isolate chain-length-dependent folding behaviors without the confounding variables of polydispersity.
In studies of gas-surface interactions, the substrate must not evaporate during the measurement of reactive uptake. Hexapentacontane functions as an Extremely Low Volatile Organic Compound (ELVOC) proxy, possessing a high desorption energy (Edes0) of 157.8 kJ/mol [1]. This drastically contrasts with semi-volatile organic compounds (SVOCs), which typically exhibit desorption energies between 10 and 100 kJ/mol [1]. Consequently, the desorption lifetime of hexapentacontane extends to years at low temperatures, whereas SVOCs desorb in nanoseconds to days, destabilizing the experimental interface [1].
| Evidence Dimension | Desorption energy (Edes0) and corresponding surface lifetime |
| Target Compound Data | 157.8 kJ/mol (yielding stable, multi-year desorption lifetimes at low temperatures) |
| Comparator Or Baseline | Standard Semi-Volatile Organic Compounds (SVOCs) with Edes0 of 10–100 kJ/mol |
| Quantified Difference | >50 kJ/mol higher desorption energy, shifting substrate stability from days to years. |
| Conditions | Temperature-programmed desorption (TPD) and multiphase chemical kinetic modeling. |
Procuring hexapentacontane provides a highly stable, non-evaporative organic surface essential for accurately measuring the reactive uptake of atmospheric oxidants.
Hexapentacontane is procured as a discrete, high-boiling reference standard for High-Temperature Gas Chromatography (HTGC). Its exact vaporization enthalpy and retention time allow petrochemical laboratories to accurately calibrate simulated distillation curves for heavy crude fractions, lubricating oils, and high-wax petroleum products [1].
In polymer science, C56H114 is utilized as a monodisperse oligomeric building block to study the chain-folding and inclusion crystallization behaviors of high-density polyethylene (HDPE). Its sharp melting transition at 95.1 °C provides a critical baseline for developing and characterizing new chemically recyclable polyolefin-like materials [2].
Due to its ultra-low volatility and high desorption energy, hexapentacontane serves as a proxy for Extremely Low Volatile Organic Compounds (ELVOCs). It is used to create stable, non-evaporating organic films in laboratory settings to measure the reactive uptake of ozone and other oxidants on organic aerosols [3].